Cas no 1366395-83-6 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid
• CAS No: 1366395-83-6
• MF: C₁₂H₁₆N₂O₇
• MW: 300.264643669128
• CID: 6543200
• PubChem ID: 165801494
• Update Time: 2025-11-01

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid
• 1366395-83-6
• EN300-1164694
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-nitrofuran-2-yl)propanoic acid

• Inchi： 1S/C12H16N2O7/c1-12(2,3)21-11(17)13-7(6-10(15)16)8-4-5-9(20-8)14(18)19/h4-5,7H,6H2,1-3H3,(H,13,17)(H,15,16)/t7-/m1/s1
• InChI Key： OZVZVOWLFCGOGK-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C1=CC=C([N+](=O)[O-])O1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.09575085g/mol
• Monoisotopic Mass: 300.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 135Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid

Compound CAS No. 1366395-83-6: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid

The compound with CAS number 1366395-83-6, named (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group and a 5-nitrofuran ring attached to a chiral propanoic acid backbone. The stereochemistry at the chiral center (denoted by the R configuration) plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the 5-nitrofuran ring is particularly interesting due to its potential as a bioisostere or as a component in heterocyclic systems that can interact with biological targets. Nitrofuran derivatives have been explored for their antimicrobial, antifungal, and anticancer properties. For instance, researchers have reported that certain nitrofuran-containing compounds exhibit selective cytotoxicity against cancer cells, making them promising candidates for targeted therapies.

The tert-butoxy carbonyl amino group in this compound serves as a protecting group during synthesis, which is essential for controlling the reactivity of the amino functionality. This feature makes the compound highly versatile in synthetic chemistry, allowing for further modifications to tailor its properties for specific applications. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure versions of this compound, which are critical for studying stereochemical effects in biological systems.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, confirming the stereochemistry at the chiral center and validating the proposed structure. Such structural elucidation is fundamental for understanding how this compound interacts with biological macromolecules like proteins and enzymes.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead compound for developing new drugs. Its structure suggests potential interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins, which are key targets for therapeutic intervention. Furthermore, the propanoic acid backbone provides an additional site for functionalization, enabling the creation of bioconjugates or prodrugs that enhance bioavailability and efficacy.

Recent research has also focused on the environmental impact of such compounds. Studies on their degradation pathways under various conditions (e.g., soil, water, and biotic environments) have provided valuable information on their persistence and potential toxicity to non-target organisms. This knowledge is crucial for ensuring sustainable practices in chemical synthesis and application.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-nitrofuran-2-yl)propanoic acid represents a valuable addition to the arsenal of compounds available for exploring novel chemical entities with therapeutic potential. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future research endeavors across multiple disciplines.